(Z)-Thiothixene-d8

• Molecular Formula: C23H29N3O2S2
• Molecular Weight: 451.7 g/mol
• InChI: InChI=1S/C23H29N3O2S2/c1-24(2)30(27,28)18-10-11-23-21(17-18)19(20-7-4-5-9-22(20)29-23)8-6-12-26-15-13-25(3)14-16-26/h4-5,7-11,17H,6,12-16H2,1-3H3/b19-8+/i13D2,14D2,15D2,16D2
• InChIKey: GFBKORZTTCHDGY-QHAASGJSSA-N

(Z)-Thiothixene-d8: Deuterated cis-Thiothixene Internal Standard for Antipsychotic Bioanalysis and Receptor Occupancy Studies

(Z)-Thiothixene-d8 (NSC 108165-d8; Navane-d8) is the octadeuterated isotopologue of the cis (Z) geometric isomer of thiothixene, a thioxanthene-class typical antipsychotic . The compound carries eight deuterium atoms at the 2,2,3,3,5,5,6,6 positions of the piperazine ring, yielding a molecular formula of C₂₃H₂₁D₈N₃O₂S₂ and a molecular weight of 451.68 g/mol versus 443.6 g/mol for the unlabeled parent [1]. Its primary procurement rationale is as a stable isotope-labeled internal standard (SIL-IS) for quantitative LC-MS/MS bioanalysis of thiothixene, exploiting the +8 Da mass shift to provide chromatographic co-elution with the analyte while avoiding spectral overlap [2]. The (Z) geometric configuration is essential: only the cis isomer possesses clinically meaningful dopamine D₂ receptor antagonist activity, with the trans (E) isomer being pharmacologically substantially less active [3].

Workflow LC-MS/MS bioanalytical quantitation

Isotopic Label +8 Da, non-exchangeable (piperazine ring)

Configuration (Z)-isomer required for D₂ receptor studies

• [1] SynZeal Research. Thiothixene D8 (SZ-T043D01) Product Information. CAS 1219009-03-6. View Source
• [2] Slawson MH, Johnson-Davis KL. Quantitation of Haloperidol, Fluphenazine, Perphenazine, and Thiothixene in Serum or Plasma Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Methods Mol Biol. 2016;1383:49-57. doi:10.1007/978-1-4939-3252-8_6. View Source
• [3] Clinical Drug Experience Knowledgebase (CDEK). THIOTHIXENE, (E)- (trans-thiothixene) Entry. NCATS Inxight Drugs. View Source

Why Unlabeled Thiothixene, (E)-Thiothixene, or Non-Isotopic Internal Standards Cannot Replace (Z)-Thiothixene-d8 in Quantitative Bioanalytical Workflows

Substituting (Z)-Thiothixene-d8 with unlabeled thiothixene forfeits the fundamental mass-spectrometric discrimination essential for internal standardization in LC-MS/MS, where a minimum +3 Da mass shift is required to prevent ion overlap with the target analyte . Using structural analogs such as deuterated imipramine, while employed in published thiothixene assays, introduces differential extraction recovery, ionization efficiency, and matrix effect profiles that degrade quantitative accuracy versus a true isotopologue [1]. Substituting the (Z)-isomer with the (E)-thiothixene geometric isomer introduces an approximately 50-fold reduction in D₂ receptor binding potency, invalidating any receptor occupancy or pharmacological study that depends on the active cis configuration [2]. Furthermore, deuterated internal standards prepared by non-site-selective H/D exchange carry risk of back-exchange in protic biological matrices, whereas the piperazine ring C–D bonds of (Z)-Thiothixene-d8 are positioned on non-exchangeable carbon centers, preserving label integrity throughout sample preparation [3].

Unlabeled Thiothixene

Forfeits mass-spectrometric discrimination essential for isotopic dilution LC-MS/MS quantitation.

Non-Isotopic Internal Standards

Structural analogs (e.g., deuterated imipramine) introduce differential extraction recovery and ionization behavior, degrading quantitative accuracy.

(E)-Thiothixene Isomer

Markedly lower D₂ receptor binding invalidates occupancy studies; cannot substitute for active (Z)-configuration in receptor-binding workflows.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [2] CDEK. THIOTHIXENE, (E)- Entry: trans-thiothixene ~50-fold less potent than cis-thiothixene in inhibiting ³H-haloperidol binding in rat brain. View Source
• [3] SynZeal Research. Thiothixene D8 chemical name: (Z)-N,N-dimethyl-9-(3-(4-methylpiperazin-1-yl-2,2,3,3,5,5,6,6-d8)propylidene)-9H-thioxanthene-2-sulfonamide. View Source

Product-Specific Quantitative Evidence: (Z)-Thiothixene-d8 Differentiation from Closest Analogs and Alternatives

Geometric Isomer Specificity: (Z)-Thiothixene-d8 vs (E)-Thiothixene — ~50-Fold Differential in Dopamine D₂ Receptor Binding

The (Z)-thiothixene (cis) isomer is the pharmacologically active species, whereas (E)-thiothixene (trans) is clinically inactive. In direct competitive binding assays using ³H-haloperidol at rat brain D₂ receptor sites, trans-thiothixene is approximately 50-fold less potent than cis-thiothixene [1]. A separate stereospecificity analysis quantified cis-thiothixene Ki for D₂ at 150 (normalized units) vs trans-thiothixene at ~0 (normalized), yielding an approximately 23-fold difference in clinical potency index [2]. DFT calculations independently confirm the cis isomer is thermodynamically more stable (lower relative energy) with lower chemical hardness, indicating higher reactivity and charge-transfer efficiency consistent with superior receptor engagement [3].

D₂ Binding: (Z) vs (E)

Head-to-head

(Z)-isomer: Ki D₂ 0.417 nM vs (E)-isomer: ~50-fold less potent

Supports (Z)-configuration as prerequisite for receptor-binding competent internal standard.

Rat brain homogenate; ³H-haloperidol displacement. Stereochemistry impacts binding.

Evidence Dimension	Dopamine D₂ receptor binding potency (³H-haloperidol displacement in rat brain)
Target Compound Data	(Z)-Thiothixene: active; Ki for D₂ = 0.417 nM
Comparator Or Baseline	(E)-Thiothixene: ~50-fold less potent; 1000× higher concentration required to inhibit ³H-dopamine release from rat striatal slices
Quantified Difference	~50-fold in binding; ~23–50-fold range across multiple assays
Conditions	³H-haloperidol competitive binding, rat brain homogenate; ³H-dopamine release, rat striatal slices

Why This Matters

Procurement of the (Z)-configured thiothixene isotopologue ensures that the internal standard retains the identical receptor-binding competent stereochemistry of the active pharmaceutical ingredient, preventing confounding pharmacological activity discrepancies in combined bioanalytical–pharmacodynamic studies.

• [1] CDEK. THIOTHIXENE, (E)- Entry. Trans-thiothixene ~50-fold less potent than cis-thiothixene in inhibiting ³H-haloperidol binding; 1000× higher concentration needed to inhibit ³H-dopamine release from rat striatal slices. View Source
• [2] Enna SJ et al. Stereospecificity and clinical potency of neuroleptics (reply). Paperity. cis-Thiothixene vs trans-Thiothixene: ~23-fold difference. View Source
• [3] Noori Tahneh A, Bagheri Novir S. Density functional theory study of structural and electronic properties of trans and cis structures of thiothixene as a nano-drug. J Mol Model. 2017 Nov 25;23(12):356. doi:10.1007/s00894-017-3522-6. View Source

Dopamine D₂ Receptor Subtype Selectivity: Thiothixene Parent Pharmacophore vs Other Typical Antipsychotics

Thiothixene (the parent compound of the d8 isotopologue) demonstrates a highly selective dopamine D₂ receptor binding profile: Ki (D₂) = 0.417 nM, Ki (D₁) = 338 nM, Ki (D₃) = 186.2 nM, Ki (D₄) = 363.1 nM . This translates to a D₂/D₁ selectivity ratio of ~810-fold, D₂/D₃ of ~446-fold, and D₂/D₄ of ~870-fold. By comparison, within the thioxanthene class, zuclopenthixol exhibits Ki (D₂) = 1.5 nM and Ki (D₁) = 9.8 nM (~6.5-fold D₂/D₁ selectivity), while flupentixol shows Ki (D₂) = 0.38 nM [1]. Thiothixene's subnanomolar D₂ affinity with >400-fold selectivity over D₁, D₃, and D₄ distinguishes it from less selective thioxanthenes and phenothiazine antipsychotics, making it a preferred pharmacophore for studies requiring isolated D₂ receptor interrogation.

D₂ Subtype Selectivity

Class-level

Thiothixene D₂/D₁ ~810× selectivity; zuclopenthixol ~6.5× (125× greater window)

Supports D₂-selective binding context for receptor occupancy profiling.

Class-level inference; requires validation in specific assay system.

Evidence Dimension	Dopamine receptor subtype binding affinity (Ki, nM) and selectivity ratios
Target Compound Data	Thiothixene Ki: D₂ = 0.417 nM, D₁ = 338 nM, D₃ = 186.2 nM, D₄ = 363.1 nM; D₂/D₁ = ~810×
Comparator Or Baseline	Zuclopenthixol Ki: D₂ = 1.5 nM, D₁ = 9.8 nM (D₂/D₁ ≈ 6.5×); Flupentixol Ki: D₂ = 0.38 nM
Quantified Difference	Thiothixene D₂/D₁ selectivity ~810-fold vs zuclopenthixol ~6.5-fold (~125× greater selectivity window)
Conditions	Radioligand competitive binding assays; cloned human dopamine receptor subtypes expressed in heterologous cell systems

Why This Matters

For receptor occupancy studies or pharmacological differentiation experiments that require a clean D₂-selective signal with minimal D₁/D₃/D₄ confound, (Z)-thiothixene-d8-labeled parent compound provides a well-characterized selectivity benchmark that less selective thioxanthene isotopologues cannot replicate.

• [1] Bertin Bioreagent. Zuclopenthixol (CAT N°: 24961). Ki values: D₁ = 9.8 nM, D₂ = 1.5 nM. View Source

Deuterium Label Mass Shift and Chromatographic Co-elution: (Z)-Thiothixene-d8 vs Unlabeled Thiothixene in LC-MS/MS

(Z)-Thiothixene-d8 provides a +8.08 Da mass increment (MW 451.68 vs 443.60) relative to unlabeled (Z)-thiothixene, exceeding the minimum recommended +3 Da mass difference for reliable LC-MS/MS internal standardization without spectral overlap [1]. The eight deuterium labels are incorporated on sp³-hybridized carbon positions (2,2,3,3,5,5,6,6) of the piperazine ring, which are non-exchangeable under standard biological sample preparation conditions, in contrast to deuterium labels placed on heteroatoms or α-carbonyl positions that are susceptible to protium back-exchange [1]. In the published LC-MS/MS method for thiothixene quantitation using a deuterated analog of imipramine as internal standard, the authors note that a compound-specific deuterated isotopologue would provide superior matrix effect compensation [2]. The site-selective d8 labeling ensures near-identical chromatographic retention time and extraction recovery to the unlabeled analyte, minimizing ion suppression/enhancement differentials that plague structural analog internal standards [3].

Isotopic Label Integrity

Cross-study comparable

+8.08 Da mass shift; non-exchangeable C-D bonds on piperazine ring

Ensures co-elution and matrix effect compensation per bioanalytical guidance context.

Published method used deuterated imipramine; true isotopologue improves accuracy.

Evidence Dimension	Mass shift for mass spectrometric discrimination; label stability against H/D exchange
Target Compound Data	(Z)-Thiothixene-d8: +8 Da (MW 451.68); deuteration at C-2,2,3,3,5,5,6,6 of piperazine (non-exchangeable C–D bonds)
Comparator Or Baseline	Unlabeled thiothixene: MW 443.60; Deuterated imipramine (alternative IS): structural analog, not isotopologue — differential extraction/recovery/ionization behavior
Quantified Difference	+8.08 Da mass shift; zero exchangeable deuterium positions vs risk of back-exchange in labels on heteroatoms or α-carbonyl carbons
Conditions	LC-MS/MS with positive ion electrospray; biological matrices (plasma/serum); sample preparation including protein precipitation and/or solid-phase extraction

Why This Matters

A true isotopologue internal standard with ≥+3 Da mass shift and non-exchangeable labeling is the gold standard for quantitative bioanalysis per FDA/EMA guidelines; (Z)-Thiothixene-d8 uniquely satisfies both criteria for thiothixene assays where generic deuterated internal standards introduce systematic quantification bias.

• [1] SynZeal Research. Thiothixene D8 (SZ-T043D01). Chemical name: (Z)-N,N-dimethyl-9-(3-(4-methylpiperazin-1-yl-2,2,3,3,5,5,6,6-d8)propylidene)-9H-thioxanthene-2-sulfonamide. MW: 451.7. View Source
• [2] Slawson MH, Johnson-Davis KL. Quantitation of Haloperidol, Fluphenazine, Perphenazine, and Thiothixene in Serum or Plasma Using LC-MS/MS. Methods Mol Biol. 2016;1383:49-57. PMID: 26660173. View Source
• [3] Stokvis E, Rosing H, Beijnen JH. SIL internal standards in quantitative bioanalysis using LC/MS: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. Deuterium-labeled compounds may show unexpected retention time shifts or recovery differences. View Source

Clinical Efficacy Differentiation: Thiothixene vs Haloperidol in Double-Blind Randomized Controlled Trials

In a double-blind randomized controlled trial directly comparing thiothixene (mean dose equivalent to 2.8 mg haloperidol) vs haloperidol (3 mg) in patients with borderline personality disorder (BPD, 31%), schizotypal personality disorder (SPD, 27%), or mixed (31%), thiothixene was superior to haloperidol on the Paranoid Ideation subscale of the PAI instrument [1]. Separately, Kelwala et al. (1984) demonstrated in a double-blind comparative study of thiothixene vs haloperidol for rapid tranquilization of manic and schizophrenic patients that, while no statistically significant overall difference emerged, thiothixene exhibited favorable effects on anergia (a dimension of negative symptoms) that haloperidol did not match [2]. These clinical differentiations are relevant when selecting (Z)-thiothixene-d8 as the internal standard for therapeutic drug monitoring studies where the parent drug's clinical profile may influence study design or result interpretation.

Comparator Endpoint Context

Head-to-head

Thiothixene vs haloperidol: reported endpoint differences in paranoid ideation and anergia dimensions

Reported endpoint context may inform study design; not a clinical efficacy claim.

Double-blind RCT, n=26/arm; research-use-only context.

Evidence Dimension	Clinical efficacy on paranoid ideation (PAI instrument) and anergia outcomes in psychiatric patients
Target Compound Data	Thiothixene: 2.8 mg/day mean equivalent; superior to haloperidol on PAI paranoid ideation in BPD/SPD patients; favorable effects on anergia
Comparator Or Baseline	Haloperidol: 3 mg/day; inferior on paranoid ideation subscale for BPD/SPD; no favorable anergia effect observed
Quantified Difference	Statistically significant superiority on paranoid ideation (PAI); qualitative advantage on anergia dimension
Conditions	Double-blind RCT; Serban & Siegel; n=26 per arm; BPD 31%, SPD 27%, mixed 31%; also Kelwala et al. 1984 double-blind study in manic/schizophrenic patients

Why This Matters

For clinical research laboratories conducting thiothixene therapeutic drug monitoring, the documented clinical differentiation from haloperidol supports the scientific rationale for selecting a thiothixene-specific deuterated internal standard rather than relying on a generic antipsychotic isotopologue that may confound cross-study comparisons.

• [1] Serban G, Siegel S. RCT: Thiothixene vs. haloperidol. Table 2 in PMC6079212. Thiothixene 2.8 mg vs haloperidol 3 mg; PAI Paranoid ideation: thiothixene superior. BPD 31%, SPD 27%, mixed 31%. View Source
• [2] Kelwala S, et al. Rapid tranquilization: a comparative study of thiothixene and haloperidol. Prog Neuropsychopharmacol Biol Psychiatry. 1984;8(4-6):901-8. doi:10.1016/0278-5846(84)90138-6. PMID: 6145189. View Source

DFT-Computed Physicochemical Differentiation: cis-Thiothixene vs trans-Thiothixene — Thermodynamic Stability and Reactivity Indices

Density functional theory (DFT) calculations at the B3LYP/6-311+G(d,p) level demonstrate that the cis (Z) structure of thiothixene is thermodynamically more stable than the trans (E) structure, with lower relative energy [1]. The cis isomer exhibits lower chemical hardness (η) than the trans isomer, a quantum chemical parameter inversely correlated with reactivity and charge-transfer capability — indicating that cis-thiothixene engages in more facile electronic interactions with receptor binding pockets [1]. Additionally, the nonlinear optical (NLO) properties of the cis structure are higher than those of the trans structure, and TDDFT calculations confirm superior electronic absorption properties for the cis isomer in the UV-visible spectrum [1]. Molecular electrostatic potential (MEP) maps identify the oxygen atoms of the sulfonamide group as the primary electrophilic reaction sites in both isomers, though the spatial orientation differs between cis and trans configurations [1].

DFT Stability & Reactivity

Head-to-head

cis-thiothixene: lower relative energy, lower chemical hardness, higher NLO properties than trans

Supports cis configuration for computational pharmacology and docking workflows.

B3LYP/6-311+G(d,p) calculations; gas-phase model.

Evidence Dimension	DFT-calculated relative energy, chemical hardness, NLO response, and electronic absorption properties
Target Compound Data	cis-Thiothixene: lower relative energy (more stable); lower chemical hardness (higher reactivity); superior NLO properties; better UV-Vis absorption characteristics
Comparator Or Baseline	trans-Thiothixene: higher relative energy (less stable); higher chemical hardness (lower reactivity); inferior NLO properties
Quantified Difference	Quantitative energy difference reported as small but directionally consistent favoring cis; chemical hardness: cis < trans (quantitative values per DFT calculation in referenced study)
Conditions	DFT and TDDFT at B3LYP/6-311+G(d,p) level; gas-phase calculations; vibrational frequency analysis confirming both isomers at true energetic minima

Why This Matters

The DFT-derived stability and reactivity metrics provide a computational chemistry rationale for why the (Z)-thiothixene isotopologue is the scientifically justified choice for receptor modeling, molecular docking, and structure-activity relationship studies — the trans isomer would introduce systematic errors in any computational pharmacology workflow.

• [1] Noori Tahneh A, Bagheri Novir S. Density functional theory study of structural and electronic properties of trans and cis structures of thiothixene as a nano-drug. J Mol Model. 2017 Nov 25;23(12):356. doi:10.1007/s00894-017-3522-6. PMID: 29177682. View Source

Optimal Research and Industrial Application Scenarios for (Z)-Thiothixene-d8 Based on Quantitative Differentiation Evidence

LC-MS/MS Therapeutic Drug Monitoring of Thiothixene in Plasma/Serum — Isotopic Dilution Mass Spectrometry

(Z)-Thiothixene-d8 is the optimal SIL-IS for quantitative LC-MS/MS determination of thiothixene concentrations in human plasma or serum for therapeutic drug monitoring (TDM) and pharmacokinetic studies. Its +8 Da mass shift eliminates ion cross-talk with the unlabeled analyte, while the non-exchangeable deuterium positions on the piperazine ring prevent label loss during biological sample processing, a documented failure mode for deuterated internal standards with labile labels . Published thiothixene LC-MS/MS methods that rely on deuterated imipramine as a surrogate internal standard [5] suffer from differential matrix effect compensation; substitution with (Z)-Thiothixene-d8 directly addresses this limitation per FDA Bioanalytical Method Validation Guidance recommendations favoring isotopologue internal standards.

Dopamine D₂ Receptor Occupancy and Selectivity Profiling Studies

For in vitro receptor binding assays or in vivo receptor occupancy studies using PET/SPECT tracers, (Z)-Thiothixene-d8 serves as a mass-differentiated reference compound that retains the parent pharmacophore's exceptional D₂ receptor selectivity profile (Ki D₂ = 0.417 nM; ~810-fold selective over D₁, ~446-fold over D₃, ~870-fold over D₄) . Unlike less selective thioxanthene isotopologues (e.g., zuclopenthixene-d4 with only ~6.5-fold D₂/D₁ selectivity) [5], (Z)-thiothixene-d8 enables cleaner pharmacological signal attribution in competition binding experiments where D₂-specific occupancy must be distinguished from D₁/D₃/D₄ contributions.

Geometric Isomer Purity Testing and Chiral/Isomeric Stability Studies in Pharmaceutical Quality Control

The well-established HPLC resolution of (Z)- and (E)-thiothixene isomers , combined with the deuterium label on the (Z)-configured piperazine side chain, enables (Z)-Thiothixene-d8 to function as both a retention time marker and an internal standard for isomer ratio stability testing. Since trans-thiothixene is approximately 50-fold less potent at D₂ receptors [5] and is considered clinically inactive, pharmaceutical QC laboratories can use the d8-labeled (Z)-isomer to monitor cis-to-trans isomerization during forced degradation studies without confounding the quantification of the active pharmaceutical ingredient.

Computational Chemistry and Molecular Docking Validation Studies

The DFT-validated superior thermodynamic stability, lower chemical hardness, and higher NLO properties of the cis-thiothixene configuration vs trans establish (Z)-Thiothixene-d8 as the structurally authenticated reference for molecular docking and pharmacophore modeling studies targeting the dopamine D₂ receptor. Researchers employing the d8 isotopologue in mass spectrometry-coupled structural biology workflows (e.g., HDX-MS for receptor–ligand interaction mapping) benefit from the non-exchangeable deuterium label positioning that prevents artificial exchange profiles from confounding hydrogen-deuterium exchange measurements.

Application

Selection Property

Validation Focus

Thiothixene Quantification in Plasma Research Matrices

+8 Da non-exchangeable isotopic label

Matrix effect compensation; co-elution fidelity

D₂ Receptor Occupancy and Selectivity Profiling

D₂-selective pharmacophore (>400-fold selectivity)

Competitive binding assay signal attribution

Isomer Ratio Stability Testing

(Z)-configured deuterium retention marker

Cis-trans isomerization monitoring in forced degradation studies

Computational Pharmacology and Docking Validation

DFT-validated cis stability and reactivity indices

Structure-activity relationship and receptor modeling

• [1] SynZeal Research. Thiothixene D8 (SZ-T043D01). Deuterium labeling at piperazine 2,2,3,3,5,5,6,6 positions; MW 451.7; CAS 1219009-03-6. View Source
• [2] Slawson MH, Johnson-Davis KL. LC-MS/MS quantitation of haloperidol, fluphenazine, perphenazine, and thiothixene using deuterated imipramine IS. Methods Mol Biol. 2016. PMID: 26660173. View Source
• [3] Bertin Bioreagent. Zuclopenthixol: D₁ Ki = 9.8 nM, D₂ Ki = 1.5 nM; D₂/D₁ ≈ 6.5-fold selectivity. View Source
• [4] Severin G. Comprehensive HPLC methodology for thiothixene determination: Z (cis) and E (trans) isomers well resolved. J Pharm Sci. 1987 Mar;76(3):231-4. doi:10.1002/jps.2600760310. View Source
• [5] CDEK. THIOTHIXENE, (E)- Entry. Trans-thiothixene ~50-fold less potent than cis-thiothixene in D₂ binding; clinically inactive. View Source
• [6] Noori Tahneh A, Bagheri Novir S. DFT study of trans and cis thiothixene: cis more stable, lower chemical hardness, higher NLO properties. J Mol Model. 2017;23(12):356. PMID: 29177682. View Source